2-(3-tritylsulfanylpropyl)pentanedioic Acid

• CAS No.: 254737-43-4
• Molecular Formula: C27H28O4S
• Molecular Weight: 448.6 g/mol
• IUPAC Name: 2-(3-tritylsulfanylpropyl)pentanedioic acid
• InChI: InChI=1S/C27H28O4S/c28-25(29)19-18-21(26(30)31)11-10-20-32-27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-9,12-17,21H,10-11,18-20H2,(H,28,29)(H,30,31)
• InChI Key: YPOHEPOKCFGNMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCCC(CCC(=O)O)C(=O)O

Description

2-(3-tritylsulfanylpropyl)pentanedioic Acid is a useful research compound. Its molecular formula is C27H28O4S and its molecular weight is 448.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.56 mmol of 6-[(triphenylmethyl)thio]-1,3,3,-hexanetricarboxylic acid (III) (1.36 g) was dissolved in 5 ml of dimethylsulfoxide and the solution was ad heated to 100° C. for 1 hour, evaporated to dryness, dissolved in water and precipitated by addition of 1 M sulfuric acid. The precipitated oil solidified after 1 hour treatment in an ultrasound bath. The solid was filtered off, washed with water and dried in a dessicator. Yield 1.1 g of 6-[(triphenylmethyl)thio]-1,3-hexanedicarboxylic acid (IV) (89% two steps from II), 13C-NMR (MeOH) δ27.9, 28.6, 33.0 (two carbons), 33.1, 45.9, 68.1, 128.1, 129.2, 131.2, 146.8, 177.1, 179.4.